Cas no 1187929-10-7 (1H-Pyrrolo3,2-cpyridine-2-carboxylic Acid Ethyl Ester Hydrochloride)

• Product Name: 1H-Pyrrolo3,2-cpyridine-2-carboxylic Acid Ethyl Ester Hydrochloride
• CAS No: 1187929-10-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD11858418
• CID: 3167993
• PubChem ID: 74889789
• Update Time: 2025-06-13

1H-Pyrrolo3,2-cpyridine-2-carboxylic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-pyrrolo[3,2-c]pyridine-2-carboxylate hydrochloride
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid ethyl ester hydrochloride
• 9887AH
• SB31258
• ethyl 1H-pyrrolo[3,2-c]pyridine-2-carboxylate;hydrochloride
• 1H-Pyrrolo3,2-cpyridine-2-carboxylic acid ethyl ester hydrochloride
• 1H-Pyrrolo[3,2-cpyridine-2-carboxylic acid ethyl ester hydrochloride
• MFCD11858418
• Ethyl1H-pyrrolo[3,2-c]pyridine-2-carboxylatehydrochloride
• CS-0340787
• 1187929-10-7
• 1H-Pyrrolo3,2-cpyridine-2-carboxylic Acid Ethyl Ester Hydrochloride

• MDL： MFCD11858418
• Inchi： 1S/C10H10N2O2.ClH/c1-2-14-10(13)9-5-7-6-11-4-3-8(7)12-9;/h3-6,12H,2H2,1H3;1H
• InChI Key： MCXMYSFSTRVCDM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=CC2C=NC=CC=2N1)=O

Computed Properties

• Exact Mass: 226.0509053 g/mol
• Monoisotopic Mass: 226.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• Molecular Weight: 226.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo3,2-cpyridine-2-carboxylic Acid Ethyl Ester Hydrochloride

Introduction to 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1187929-10-7)

1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride, identified by its CAS number 1187929-10-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both pyrrole and pyridine rings in its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery programs.

The ethyl ester hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for its formulation in pharmaceutical applications. This salt form is particularly advantageous for in vitro studies, as it allows for easier handling and more consistent experimental conditions. The hydrochloride derivative also improves the compound's bioavailability, which is a crucial consideration in the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride and biological targets. Studies have shown that this compound exhibits promising binding affinity to various enzymes and receptors, suggesting its potential as an inhibitor or modulator in several disease pathways. For instance, preliminary research indicates that it may interact with enzymes involved in inflammation and oxidative stress, which are key mechanisms in conditions such as arthritis and neurodegenerative disorders.

The pharmacological profile of 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride has been further explored through high-throughput screening (HTS) campaigns. These screens have identified this compound as a lead candidate for further optimization towards developing novel therapeutics. The structural features of the pyrrolopyridine core contribute to its ability to modulate multiple targets simultaneously, a desirable trait for polypharmacological approaches that address complex diseases.

In addition to its pharmacological potential, 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride has been investigated for its role in chemical biology research. Its unique scaffold provides a versatile platform for synthesizing derivatives with tailored biological activities. Researchers have utilized this compound as a building block to create libraries of analogs, which are then screened for enhanced efficacy and reduced toxicity. This approach aligns with the growing trend towards structure-based drug design, where computational methods are employed to predict and optimize molecular interactions.

The synthesis of 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring high purity levels essential for pharmaceutical applications.

The compound's stability under various storage conditions has been thoroughly evaluated to ensure its suitability for industrial-scale production and long-term storage. Stability studies have demonstrated that 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride maintains its integrity when stored at controlled temperatures away from moisture and light. This stability is critical for maintaining the compound's efficacy throughout the drug development process and into commercialization.

Regulatory considerations are another important aspect of developing pharmaceutical compounds like 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures. Additionally, preclinical safety studies are conducted to assess potential toxicity profiles before human trials begin. These studies provide essential data for regulatory submissions and help ensure patient safety during clinical development.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride. AI-driven platforms can predict biological activity based on molecular structures, enabling researchers to prioritize compounds with high potential early in the discovery pipeline. This technology has significantly reduced the time and cost associated with identifying lead compounds, making it an indispensable tool in modern pharmaceutical research.

The future directions of research on 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its pharmacokinetic properties will be crucial for determining optimal dosing regimens and delivery methods.

In conclusion,1H-Pyrrolo[3,2-c]pyridine-2-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1187929-10-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold, combined with favorable physicochemical properties, makes it an attractive candidate for further development into novel therapeutics. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a vital role in addressing unmet medical needs across various therapeutic areas.